Alkali-Ion Anode Cycle Stability
The Sn₃(PO₄)₂@PC superstructure anode demonstrates markedly superior capacity retention over extended cycling compared to the closest tin-phosphate analog, Sn₂P₂O₇. In K⁺ half-cells, Sn₃(PO₄)₂@PC retained 90.1% of its capacity after 10,000 cycles at a high current density of 5 A g⁻¹ (144.0 mAh g⁻¹) [1]. For Na⁺ storage, it retained 96.0% capacity after 8,000 cycles at 5 A g⁻¹ (202.5 mAh g⁻¹) and achieved 99.7% capacity retention after 300 cycles at 0.1 A g⁻¹ (324 mAh g⁻¹) [1]. In contrast, the best-reported Sn₂P₂O₇ nanodisk anodes exhibit 93% capacity retention after only 220 cycles at lower current densities (>600 mAh g⁻¹ initial, coin-type half-cell) [2]. The 10,000-cycle stability of Sn₃(PO₄)₂ represents an order-of-magnitude improvement in cycle life at high rate, a critical differentiator for grid-scale and long-cycle-life battery procurement.
| Evidence Dimension | Capacity retention after extended cycling (alkali-ion anode) |
|---|---|
| Target Compound Data | K⁺: 144.0 mAh g⁻¹ at 5 A g⁻¹, 90.1% retention after 10,000 cycles; Na⁺: 202.5 mAh g⁻¹ at 5 A g⁻¹, 96.0% retention after 8,000 cycles; Na⁺: 324 mAh g⁻¹ at 0.1 A g⁻¹, 99.7% retention after 300 cycles [1] |
| Comparator Or Baseline | Sn₂P₂O₇ stacked porous nanodisk anodes: >600 mAh g⁻¹ initial, 93% capacity retention after 220 cycles (coin-type half-cell) [2]; Non-mesoporous tin phosphate: ~34% retention (~135 mAh g⁻¹) after 50 cycles [3] |
| Quantified Difference | Sn₃(PO₄)₂@PC achieves >45× more cycles at 90.1% retention vs. 220 cycles at 93% for Sn₂P₂O₇; capacity retention improved from ~34% (non-mesoporous) to >99% (Sn₃(PO₄)₂@PC) after 50–300 cycles |
| Conditions | Sn₃(PO₄)₂@PC in K⁺ and Na⁺ half-cells [1]; Sn₂P₂O₇ nanodisks in Li⁺ coin-type half-cells [2]; mesoporous vs. non-mesoporous tin phosphate in Li⁺ half-cells, 2.5–0.001 V [3] |
Why This Matters
For battery procurement, cycle life directly determines total cost of ownership; Sn₃(PO₄)₂-based anodes offer decade-scale service life at high current density, whereas Sn₂P₂O₇ alternatives degrade within hundreds of cycles.
- [1] Jiang H, Zhang S, Yan L, et al. Stress-Dispersed Superstructure of Sn₃(PO₄)₂@PC Derived from Programmable Assembly of Metal–Organic Framework as Long-Life Potassium/Sodium-Ion Batteries Anodes. Adv Sci. 2023;10(17):2206587. View Source
- [2] Kim H, et al. Stacked Porous Tin Phosphate Nanodisk Anodes. Chem Commun. 2010;46:4397-4399. View Source
- [3] Kim H, Cho J. Electrochemical Properties of Tin Phosphates with Various Mesopore Ratios. J Power Sources. 2007;172(2):908-912. View Source
